molecular formula C12H14O B8365833 6-Methoxy-1-methyl-1,2-dihydronaphthalene

6-Methoxy-1-methyl-1,2-dihydronaphthalene

Cat. No.: B8365833
M. Wt: 174.24 g/mol
InChI Key: SLDLIRXFPLIFBN-UHFFFAOYSA-N
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Description

6-Methoxy-1-methyl-1,2-dihydronaphthalene is a useful research compound. Its molecular formula is C12H14O and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14O

Molecular Weight

174.24 g/mol

IUPAC Name

6-methoxy-1-methyl-1,2-dihydronaphthalene

InChI

InChI=1S/C12H14O/c1-9-4-3-5-10-8-11(13-2)6-7-12(9)10/h3,5-9H,4H2,1-2H3

InChI Key

SLDLIRXFPLIFBN-UHFFFAOYSA-N

Canonical SMILES

CC1CC=CC2=C1C=CC(=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyllithium (1M solution in THF; 27 ml, 27 mmol) was added slowly to a solution of 6-methoxy-1-tetralone (3.16 g, 18 mmol) in THF (15 ml) under N2. The reaction mixture was allowed to react under N2 at RT overnight (12 h). It was then diluted with ethyl acetate and quenched with ice-cooled HCl (2M). The aqeous phase was extracted further with ethyl acetate, dried, and concentrated in vacuo. Chromatographic purification of the crude material on silica gel, using 5% ether in petroleum ether as eluent, gave the title compound as a gum (1.6 g, 52%). 1H-NMR (250 MHz CDCl3): 2.1 (t, 3H, Me), 2.2 (m, 2H), 2.8 (t, 2H), 3.8 (s, 3H, OMe), 5.8 (t, 1H), 6.8-7.2 (m, 3H), 13C-NMR (250 MHz, CDCl3) 19.3, 23.2, 28.9, 55.2, 110.8, 113.7, 122.9, 123.9, 129.1, 131.8, 138.1, 158.4; Mass Spectrum (M+1) m/e=175.
Quantity
27 mL
Type
reactant
Reaction Step One
Quantity
3.16 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
52%

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